(-)-3-Methylbutanoic acid (1S)-4-[(β-D-glucopyranosyloxy)methyl]-1,4aα,5,6,7,7aα-hexahydro-7α-methyl
(-)-3-Methylbutanoic acid (1S)-4-[(β-D-glucopyranosyloxy)methyl]-1,4aα,5,6,7,7aα-hexahydro-7α-methyl
Brand Name:
Vulcanchem
CAS No.:
103553-93-1
VCID:
VC0021254
InChI:
InChI=1S/C21H32O10/c1-9(2)4-15(24)31-20-16-10(3)13(23)5-12(16)11(7-28-20)8-29-21-19(27)18(26)17(25)14(6-22)30-21/h7,9-10,12,14,16-22,25-27H,4-6,8H2,1-3H3/t10-,12+,14+,16+,17+,18-,19+,20-,21+/m0/s1
SMILES:
CC1C2C(CC1=O)C(=COC2OC(=O)CC(C)C)COC3C(C(C(C(O3)CO)O)O)O
Molecular Formula:
C21H32O10
Molecular Weight:
444.5 g/mol
(-)-3-Methylbutanoic acid (1S)-4-[(β-D-glucopyranosyloxy)methyl]-1,4aα,5,6,7,7aα-hexahydro-7α-methyl
CAS No.: 103553-93-1
Main Products
VCID: VC0021254
Molecular Formula: C21H32O10
Molecular Weight: 444.5 g/mol
![(-)-3-Methylbutanoic acid (1S)-4-[(β-D-glucopyranosyloxy)methyl]-1,4aα,5,6,7,7aα-hexahydro-7α-methyl - 103553-93-1](/images/no_structure.jpg)
| CAS No. | 103553-93-1 |
|---|---|
| Product Name | (-)-3-Methylbutanoic acid (1S)-4-[(β-D-glucopyranosyloxy)methyl]-1,4aα,5,6,7,7aα-hexahydro-7α-methyl |
| Molecular Formula | C21H32O10 |
| Molecular Weight | 444.5 g/mol |
| IUPAC Name | [(1S,4aS,7R,7aS)-7-methyl-6-oxo-4-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]-4a,5,7,7a-tetrahydro-1H-cyclopenta[c]pyran-1-yl] 3-methylbutanoate |
| Standard InChI | InChI=1S/C21H32O10/c1-9(2)4-15(24)31-20-16-10(3)13(23)5-12(16)11(7-28-20)8-29-21-19(27)18(26)17(25)14(6-22)30-21/h7,9-10,12,14,16-22,25-27H,4-6,8H2,1-3H3/t10-,12+,14+,16+,17+,18-,19+,20-,21+/m0/s1 |
| Standard InChIKey | XKQWFBQKSSYGBS-WPHWWJDCSA-N |
| Isomeric SMILES | C[C@@H]1[C@@H]2[C@H](CC1=O)C(=CO[C@H]2OC(=O)CC(C)C)CO[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O |
| SMILES | CC1C2C(CC1=O)C(=COC2OC(=O)CC(C)C)COC3C(C(C(C(O3)CO)O)O)O |
| Canonical SMILES | CC1C2C(CC1=O)C(=COC2OC(=O)CC(C)C)COC3C(C(C(C(O3)CO)O)O)O |
| PubChem Compound | 21587051 |
| Last Modified | Nov 11 2021 |
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